Cas no 114531-28-1 (Spiramine A)

• Product Name: Spiramine A
• CAS No: 114531-28-1
• Molecular Formula: C₂₄H₃₃NO₄
• Molecular Weight: 399.5231
• CID: 142125
• PubChem ID: 441757

Spiramine A Properties

Names and Identifiers

• 12aH,14H-3,14a-Ethano-14,4b,8-ethanylylidene-1H,5H-[2]benzopyrano[4,3-g]oxazolo[3,2-a]azocin-1-ol,decahydro-8-methyl-2-methylene-, acetate (ester), (1S,3S,4aR,4bR,8R,8aS,12aS,14R,14aR,18R)-
• 12aH,14H-3,14a-Ethano-14,4b,8-ethanylylidene-1H,5H-[2]benzopyrano[4,3-g]oxazolo[3,2-a]azocin-1...
• 12aH,14H-3,14a-Ethano-14,4b,8-ethanylylidene-1H,5H-[2]benzopyrano[4,3-g]oxazolo[3,2-a]azocin-1-ol,decahydro-8-methyl-2-methyl
• Spiramine A
• spiramine B
• [ "" ]
• C08709
• Q27108327
• F92875
• 114531-28-1
• CHEBI:9235
• DTXSID80331622
• [(1R,2R,3S,5S,7R,8R,12R,13R,18R,21R)-12-methyl-4-methylidene-14,19-dioxa-17-azaheptacyclo[10.7.2.22,5.02,7.08,18.08,21.013,17]tricosan-3-yl] acetate
• Spiramine D acetate
• DTXCID30282716
• ((1R,2R,3S,5S,7R,8R,12R,13R,18R,21R)-12-methyl-4-methylidene-14,19-dioxa-17-azaheptacyclo(10.7.2.22,5.02,7.08,18.08,21.013,17)tricosan-3-yl) acetate
• DA-67723

• InChIKey： ZPELMDXCJZDIBP-OWOZRORESA-N
• Inchi： 1S/C24H33NO4/c1-13-15-5-8-24(19(13)28-14(2)26)17(11-15)23-7-4-6-22(3)16(23)12-18(24)29-21(23)25-9-10-27-20(22)25/h15-21H,1,4-12H2,2-3H3/t15-,16+,17-,18+,19-,20+,21+,22+,23-,24+/m0/s1
• SMILES： O1[C@]2([H])[C@@]34C([H])([H])C([H])([H])C([H])([H])[C@@](C([H])([H])[H])([C@]5([H])N2C([H])([H])C([H])([H])O5)[C@@]3([H])C([H])([H])[C@]1([H])[C@@]12[C@]([H])(C(=C([H])[H])[C@@]([H])(C([H])([H])C1([H])[H])C([H])([H])[C@@]42[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 399.24100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 399.241
• Heavy Atom Count: 29
• Complexity: 813
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 48

Experimental Properties

• LogP: 3.42180
• PSA: 48.00000
• Refractive Index: 1.603
• Color/Form: Powder
• Density: 1.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids